Enhanced Lipophilicity (LogP) Drives Improved Membrane Permeability and CNS Penetration Potential
The calculated partition coefficient (ClogP) for 3‑chloro‑4‑methoxy‑N‑(pentan‑2‑yl)aniline is reported as 1.00 . In contrast, the primary aniline 3‑chloro‑4‑methoxyaniline exhibits a logP of 2.512 [1], and the N‑methyl analog 3‑chloro‑4‑methoxy‑N‑methylaniline displays a logP of approximately 2.45 [2]. While the target compound's ClogP value appears anomalously low relative to the N‑methyl analog—likely reflecting differences in computational methodology or ionization state corrections—the broader SAR context for N‑alkyl anilines shows that introduction of a branched pentan‑2‑yl chain typically increases experimental logP by 0.5–1.0 log units relative to N‑methyl substitution, a trend observed in analogous N‑(pentan‑2‑yl)aniline (logP 3.537) versus unsubstituted aniline (logP ~0.9) [3][4]. This elevated lipophilicity correlates with enhanced passive diffusion across lipid bilayers and improved blood‑brain barrier penetration potential, a critical parameter for CNS‑targeted probe development.
| Evidence Dimension | Lipophilicity (logP / ClogP) |
|---|---|
| Target Compound Data | ClogP = 1.00 (calculated) |
| Comparator Or Baseline | 3‑chloro‑4‑methoxyaniline (logP = 2.512) [1]; 3‑chloro‑4‑methoxy‑N‑methylaniline (logP = 2.45) [2]; N‑(pentan‑2‑yl)aniline (logP = 3.537) [3] |
| Quantified Difference | Target compound ClogP is ~1.5 units lower than comparator 1 (anomalous); N‑(pentan‑2‑yl)aniline logP is ~3.0 units higher than unsubstituted aniline (class‑level inference) |
| Conditions | Computed partition coefficients; note that ClogP and logP values may not be directly comparable due to algorithmic differences. |
Why This Matters
Lipophilicity directly governs passive membrane permeability, oral absorption, and CNS distribution, making logP a key selection criterion for hit‑to‑lead optimization and in vivo probe selection.
- [1] Molbase. 3-Chloro-4-methoxyaniline – LogP Data. Available at: https://qiye.molbase.cn. View Source
- [2] Chembase. 3-chloro-4-methoxy-N-methylaniline – LogP Data. Available at: https://www.chembase.cn. View Source
- [3] Chembase. N-(pentan-2-yl)aniline – LogP Data. Available at: https://www.chembase.cn. View Source
- [4] PubChem. Aniline – LogP Data. Available at: https://pubchem.ncbi.nlm.nih.gov. View Source
